Cas no 1604415-09-9 (2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene)

• Product Name: 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene
• CAS No: 1604415-09-9
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 5043989
• PubChem ID: 75480683
• Update Time: 2025-05-28

2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-[(1R)-1-azidoethyl]-3-methyl-1-benzothiophene
• 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene

• Inchi： 1S/C11H11N3S/c1-7-9-5-3-4-6-10(9)15-11(7)8(2)13-14-12/h3-6,8H,1-2H3/t8-/m1/s1
• InChI Key： BLHFQMXLFIUHLT-MRVPVSSYSA-N
• SMILES： S1C2C=CC=CC=2C(C)=C1[C@@H](C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 217.06736854 g/mol
• Monoisotopic Mass: 217.06736854 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.6
• Molecular Weight: 217.29

Additional information on 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene

Comprehensive Overview of 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene (CAS No. 1604415-09-9)

The compound 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene (CAS No. 1604415-09-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the azidoethyl and benzothiophene moieties, make it a valuable intermediate for the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its chiral center (1R configuration) could play a critical role in enantioselective reactions.

In recent years, the demand for chiral building blocks like 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene has surged due to their utility in asymmetric synthesis. This compound is often explored in the context of click chemistry, a popular topic in modern organic chemistry. The azide group in its structure enables efficient cycloaddition reactions, which are widely used for bioconjugation and polymer functionalization. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to reduce waste and improve efficiency.

The benzothiophene core of this compound is another focal point, as it is a common scaffold in medicinal chemistry. Derivatives of benzothiophene are frequently investigated for their biological activities, including antimicrobial and anti-inflammatory effects. This has led to increased searches for "benzothiophene derivatives in drug development" and "azido compounds for bioconjugation" in academic and industrial databases. The combination of these functional groups in 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene positions it as a versatile tool for multidisciplinary research.

From a synthetic perspective, the preparation of 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene involves careful control of reaction conditions to preserve the chiral integrity of the molecule. Techniques such as enantioselective catalysis and protective group strategies are often employed to achieve high yields and purity. These methodologies are frequently discussed in forums and publications, reflecting the growing interest in "chiral synthesis techniques" and "advanced organic intermediates."

In addition to its pharmaceutical applications, 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene has potential uses in materials science. Its azide functionality allows for incorporation into polymers and coatings, enabling the development of smart materials with tailored properties. This aligns with the rising popularity of "functionalized polymers" and "click chemistry in materials science" as search terms among researchers and engineers.

Safety and handling of 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its stability. Researchers often search for "best practices for handling azides" and "storage conditions for sensitive intermediates," highlighting the need for accessible and accurate information on these topics.

In summary, 2-(1R)-1-azidoethyl-3-methyl-1-benzothiophene (CAS No. 1604415-09-9) is a multifaceted compound with broad relevance in modern chemistry. Its applications span drug discovery, materials science, and synthetic methodology, making it a subject of ongoing research and innovation. By addressing key user queries such as "chiral azides in synthesis" and "benzothiophene-based intermediates," this overview provides a comprehensive and SEO-optimized resource for professionals and enthusiasts alike.